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Compound of Interest

4,4-Dimethoxytetrahydro-2H-
Compound Name:
pyran-3-ol

Cat. No.: B169958

Essential Safety and Handling Guide for 4,4-
Dimethoxytetrahydro-2H-pyran-3-ol

For Immediate Reference by Laboratory Professionals

This document provides crucial safety protocols and logistical information for the handling and
disposal of 4,4-Dimethoxytetrahydro-2H-pyran-3-ol (CAS No: 104681-92-7). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Identification and Personal Protective Equipment
(PPE)

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4,4-Dimethoxytetrahydro-2H-pyran-3-ol is classified as a substance that causes
skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335)
[1]. Therefore, strict adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment

Eye and Face Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile,
Hand neoprene). Inspect gloves for any damage

before use.

A lab coat or chemical-resistant apron must be

Body

worn.

Use in a well-ventilated area. If ventilation is
Respiratory inadequate, a NIOSH-approved respirator may

be necessary.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of the compound and the
safety of laboratory personnel.

Handling Protocol:

o Ventilation: Always handle 4,4-Dimethoxytetrahydro-2H-pyran-3-ol in a well-ventilated
area, preferably within a chemical fume hood[2].

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the
appropriate PPE.

« Ignition Sources: Keep the compound away from open flames, sparks, and other sources of
ignition. Use non-sparking tools when handling[3].

 Static Discharge: Take precautionary measures against static discharge[2].

e Personal Hygiene: Wash hands thoroughly after handling the chemical. Do not eat, drink, or
smoke in the work area.

Storage Protocol:

» Container: Store in a tightly closed, properly labeled container[3].
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e Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents[3][4].

e Segregation: Store away from heat and direct sunlight.

Disposal Plan

The disposal of 4,4-Dimethoxytetrahydro-2H-pyran-3-ol and its containers must be
conducted in accordance with all applicable local, state, and federal regulations for hazardous
waste.

Disposal Protocol:
o Waste Classification: This chemical should be treated as hazardous waste.

« Containerization: Collect waste material in a designated, labeled, and sealed container. Do
not mix with other waste streams unless compatibility is confirmed.

o Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal
company. Do not dispose of down the drain or in general waste[2].

o Empty Containers: Empty containers may retain product residue and should be disposed of
in the same manner as the chemical.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling and disposal of
4,4-Dimethoxytetrahydro-2H-pyran-3-ol.
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Caption: Workflow for Handling 4,4-Dimethoxytetrahydro-2H-pyran-3-ol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-4-dimethoxytetrahydro-2h-pyran-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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